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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 75-66-1

Introduction

tert-Butyl mercaptan, also known as 2-methyl-2-propanethiol, is an organosulfur compound
with a distinct, strong odor. While primarily recognized for its use as an odorant in natural gas
to ensure leak detection, its unique chemical properties make it a subject of interest in various
scientific and industrial research areas. This technical guide provides an in-depth overview of
tert-butyl mercaptan, focusing on its chemical identity, physicochemical properties, synthesis
methodologies, and analytical procedures. The information is tailored for professionals in
research and development who require detailed and precise data for their work.

Chemical Identity and Synonyms

The Chemical Abstracts Service (CAS) number for tert-butyl mercaptan is 75-66-1[1]. This
compound is known by a variety of synonyms, which are listed in the table below for
comprehensive identification.
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Synonym Reference
2-Methyl-2-propanethiol [1]
t-Butyl Mercaptan [1]
tert-Butanethiol [1]

2-Methylpropane-2-thiol

t-Butylthiol [1]

1,1-Dimethylethanethiol

2-Isobutanethiol

Tertiary-butyl mercaptan

Physicochemical Properties

A summary of the key physical and chemical properties of tert-butyl mercaptan is presented
in the following tables. This data is crucial for handling, storage, and application of the
compound in a laboratory or industrial setting.

Table 3.1: General and Physical Properties
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Property Value Reference
Molecular Formula C4H10S [1]
Molecular Weight 90.19 g/mol [2]
Appearance Colorless liquid [3]
Odor Strong, skunky, or garlic-like [3]
Density 0.800 g/mL at 20 °C [4]
Boiling Point 62-65 °C (144-149 °F) [4]
Melting Point -0.5°C (31.1 °F) [4]

Vapor Pressure

181 mmHg at 25 °C

[5]

Water Solubility

Slightly soluble

[3]

Solubility in Organic Solvents

Soluble in alcohols and ethers

[3]

Refractive Index

1.423 at 20 °C

[3]

Table 3.2: Safety and Hazard Information

Parameter Information Reference
Flash Point <-25°C (< -13 °F) [3]
Flammability Highly flammable [6]

Vapor Density

3.1 (Air = 1)

[6]

Health Hazards

Skin sensitizer, eye irritant,
respiratory irritation, potential
for nausea at low

concentrations (2-3 ppm)

[3]

Aquatic Hazard

Chronic aquatic hazard

[3]

Experimental Protocols
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This section details the methodologies for the synthesis and analysis of tert-butyl mercaptan,
providing a foundation for laboratory work.

Synthesis of tert-Butyl Mercaptan

Two primary methods for the synthesis of tert-butyl mercaptan are the Grignard reaction,
suitable for laboratory-scale synthesis, and the industrial production from isobutylene and
hydrogen sulfide.

This method involves the reaction of a tert-butyl Grignard reagent with elemental sulfur,
followed by hydrolysis.

Experimental Protocol:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium
turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of tert-
butyl chloride or tert-butyl bromide in anhydrous diethyl ether or tetrahydrofuran (THF) to the
magnesium turnings. The reaction is exothermic and should be controlled by the rate of
addition. After the addition is complete, reflux the mixture to ensure complete formation of
the Grignard reagent (t-BuMgCl or t-BuMgBT).

o Reaction with Sulfur: Cool the Grignard reagent solution in an ice bath. Prepare a slurry of
elemental sulfur in anhydrous diethyl ether or THF. Slowly add the sulfur slurry to the
Grignard reagent solution with vigorous stirring. An excess of the Grignard reagent is
recommended to prevent the formation of disulfides[7]. The reaction mixture will typically turn
from a clear or grey solution to a yellowish or brownish slurry.

o Hydrolysis: After the addition of sulfur is complete, slowly and carefully add a saturated
agueous solution of ammonium chloride or dilute hydrochloric acid to the reaction mixture to
hydrolyze the intermediate magnesium thiolate salt and quench any unreacted Grignard
reagent.

o Workup and Purification: Transfer the mixture to a separatory funnel. The organic layer
containing the tert-butyl mercaptan is separated. The aqueous layer is extracted with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
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sodium sulfate or magnesium sulfate, and filtered. The solvent is removed by distillation. The
crude tert-butyl mercaptan can be purified by fractional distillation.

The industrial-scale production of tert-butyl mercaptan involves the reaction of isobutylene
with hydrogen sulfide over a solid acid catalyst[4].

Process Overview:

Reactants: Gaseous isobutylene and hydrogen sulfide are used as the primary reactants.

o Catalyst: A clay or silica-alumina catalyst is typically employed to facilitate the addition of the
thiol group across the double bond of isobutylene[3].

o Reaction Conditions: The reaction is carried out at elevated temperatures (typically 150-250
°C) and pressures (34-103 atm) in a vapor-phase reactor[3].

 Purification: The product stream is cooled and subjected to distillation to separate the
desired tert-butyl mercaptan from unreacted starting materials and any byproducts.

Analytical Methods

The quantification and identification of tert-butyl mercaptan are critical, especially in
applications such as natural gas odorization. Gas chromatography (GC) is the most common
analytical technique employed.

This method is suitable for the determination of tert-butyl mercaptan in air samples to assess
occupational exposure.

Experimental Protocol:

o Sample Collection: Air samples are collected by drawing a known volume of air through a
sorbent tube.

e Sample Preparation: The sorbent is desorbed with a suitable solvent, such as carbon
disulfide or methylene chloride. An internal standard (e.g., 4-methyl thiophenol) is added for
accurate quantification[8].

e GC-MS Analysis:
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o Gas Chromatograph: Agilent 490 Micro GC or equivalent.

o Column: A non-polar or semi-polar capillary column, such as a BP-5 MS column, is
suitable for separating tert-butyl mercaptan from other volatile compounds][8].

o Carrier Gas: Helium at a constant flow rate.

o Injection: A split/splitless injector is used.

o Temperature Program: An appropriate temperature program is established to ensure good
separation. For example, an initial temperature of 40°C may be used[9].

o Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrometer is
scanned over a suitable mass range to detect the characteristic ions of tert-butyl
mercaptan.

e Quantification: A calibration curve is generated using standard solutions of tert-butyl
mercaptan of known concentrations. The concentration in the sample is determined by
comparing the peak area of the analyte to that of the internal standard and referencing the
calibration curve. The limit of detection and limit of quantitation for this method have been
reported as 0.037 and 1.84 p g/sample , respectively[8].

This method is designed for the rapid analysis of tert-butyl mercaptan in a natural gas matrix.

Experimental Protocol:

 Instrumentation: Agilent 490 Micro GC equipped with a thermal conductivity detector (TCD)
[©].

e Column: A CP-Sil 13 CB column is effective for this separation[9].

e Carrier Gas: Helium.

e Conditions:

o Column Temperature: 40 °C[9].

o Carrier Gas Pressure: 250 kPa[9].
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o Injection Time: 255 msec[9].

e Analysis: A sample of the natural gas is directly injected into the Micro GC. The retention
time of tert-butyl mercaptan is used for identification, and the peak area is used for
quantification against a calibrated standard. The total analysis time is typically very short,
often under 100 seconds|[9].

Visualizations

The following diagrams, generated using the DOT language, illustrate the experimental
workflows described in the previous section.

Industrial Synthesis
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Caption: Workflow for the laboratory and industrial synthesis of tert-butyl mercaptan.
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Caption: Analytical workflows for the determination of tert-butyl mercaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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